5-[[(2S)-2-[(2R)-2-carboxy-2-hydroxy-5-oxopyrrolidin-1-yl]propanoyl]amino]-2-hydroxypentane-1,2,3-tricarboxylic acid

Specification

• Description: Vibrioferrin is a tricarboxylic acid that is citric acid in which the pro-R carboxy group has been esterified with the primary hydroxy group of 2-hydroxy-1-{(2S)-1-[(2-hydroxyethyl)amino]-1-oxopropan-2-yl}-5-oxoproline. It is a siderophore isolated from bacteria closely associated or symbiotic with toxic, bloom-forming dinoflagellates. It has a role as a siderophore and a marine metabolite. It is a tertiary alcohol, a member of pyrrolidin-2-ones, a tricarboxylic acid, a carboxylic ester and a N-acyl hemiaminal. It derives from a citric acid. It is a conjugate acid of a vibrioferrin(3-).
• CAS No.: 157568-17-7
• Molecular Formula: C16H22N2O12
• Molecular Weight: 434.35 g/mol
• IUPAC Name: 5-[[(2S)-2-[(2R)-2-carboxy-2-hydroxy-5-oxopyrrolidin-1-yl]propanoyl]amino]-2-hydroxypentane-1,2,3-tricarboxylic acid
• Standard InChI: InChI=1S/C16H22N2O12/c1-7(18-9(19)2-4-16(18,30)14(27)28)11(22)17-5-3-8(12(23)24)15(29,13(25)26)6-10(20)21/h7-8,29-30H,2-6H2,1H3,(H,17,22)(H,20,21)(H,23,24)(H,25,26)(H,27,28)/t7-,8?,15?,16+/m0/s1
• Standard InChI Key: IGQXNKDXMPSELX-BIAKFKOBSA-N
• Isomeric SMILES: C[C@@H](C(=O)NCCC(C(=O)O)C(CC(=O)O)(C(=O)O)O)N1C(=O)CC[C@]1(C(=O)O)O
• SMILES: CC(C(=O)NCCC(C(=O)O)C(CC(=O)O)(C(=O)O)O)N1C(=O)CCC1(C(=O)O)O
• Canonical SMILES: CC(C(=O)NCCC(C(=O)O)C(CC(=O)O)(C(=O)O)O)N1C(=O)CCC1(C(=O)O)O